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Compound of Interest

Compound Name: 2,6-Dimethylanthraquinone

Cat. No.: B015465

An In-Depth Technical Guide to the Chemical Properties of 2,6-Dimethylanthraquinone

Introduction

2,6-Dimethylanthraquinone is an organic compound belonging to the anthraquinone family, a
class of aromatic ketones known for their vibrant colors and diverse biological activities.
Characterized by a tricyclic aromatic core with two ketone groups and two methyl substituents,
this molecule serves as a valuable intermediate in the synthesis of functional materials and
possesses latent potential in medicinal chemistry. The strategic placement of the methyl groups
at the 2- and 6-positions imparts a high degree of symmetry to the molecule, which significantly
influences its physicochemical properties, reactivity, and spectroscopic signature.

This technical guide offers a comprehensive exploration of the chemical properties of 2,6-
Dimethylanthraquinone, designed for researchers, scientists, and professionals in drug
development. We will delve into its molecular structure, synthesis, chemical reactivity, and
analytical characterization, providing both foundational knowledge and field-proven insights into
its behavior.

Molecular and Physicochemical Properties

The fundamental characteristics of a molecule dictate its behavior in chemical and biological
systems. 2,6-Dimethylanthraquinone is a structurally robust and stable compound under
ambient conditions. Its key properties are summarized in the table below.
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Property Value Source(s)
CAS Number 3837-38-5 [11[2]
Molecular Formula C16H1202 [1]
Molecular Weight 236.27 g/mol [1]
Synonyms 2j6-Dimethylanthracene-9,10- 1]
dione
Appearance Yellow to Orange Solid [3]
Melting Point 238-242 °C [1]

Slightly soluble in Chloroform,
Solubility Dichloromethane, Ethyl [1]
Acetate

- Stable under normal handling
Stability . [4]
and storage conditions

The symmetrical substitution pattern of the methyl groups is a defining feature of its structure,
influencing crystal packing and intermolecular interactions, which in turn governs its melting
point and solubility profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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